[4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid

• IUPAC Name: 2-[4-[(4-chloro-2-fluorophenyl)carbamoylamino]phenyl]acetic acid
• InChI: InChI=1S/C15H12ClFN2O3/c16-10-3-6-13(12(17)8-10)19-15(22)18-11-4-1-9(2-5-11)7-14(20)21/h1-6,8H,7H2,(H,20,21)(H2,18,19,22)
• InChI Key: CEATUHDHXLNPMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)NC(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C15H12ClFN2O3
• Molecular Weight: 322.72 g/mol

Description

[4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid, also known as CFPPAA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CFPPAA belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has shown promising results in the treatment of various inflammatory disorders.

Mechanism of Action

[4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid exerts its anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation, pain, and fever. [4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid selectively inhibits the activity of COX-2, which is upregulated in response to inflammation, while sparing the activity of COX-1, which plays a crucial role in maintaining the integrity of the gastrointestinal tract.
Biochemical and Physiological Effects:
[4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid has been shown to reduce inflammation and pain by inhibiting the production of prostaglandins. It has also been shown to have antioxidant properties and to modulate the immune response. [4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid has been found to be well-tolerated in animal studies, with minimal adverse effects on the gastrointestinal tract.

Advantages and Limitations for Lab Experiments

[4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive. It has been extensively studied and has a well-established mechanism of action. However, [4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid has limitations as well. It has a relatively short half-life, which may limit its efficacy in some experimental settings. Additionally, its selectivity for COX-2 may limit its use in experiments where COX-1 activity is also important.

Future Directions

There are several future directions for research on [4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid. One area of interest is the potential use of [4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid in the treatment of cancer. [4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid has been shown to have anti-proliferative effects on cancer cells, and further studies are needed to explore its potential as a cancer therapy. Another area of interest is the development of novel formulations of [4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid that can enhance its bioavailability and efficacy. Finally, there is a need for further studies to explore the long-term safety and efficacy of [4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid in humans.

Scientific Research Applications

[4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. [4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)phenyl]acetic acid has been tested in animal models of various inflammatory disorders, including rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease, and has demonstrated significant efficacy in reducing inflammation and pain.